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Compound of Interest

Compound Name:
Ethyl 2-

oxocyclopentanecarboxylate

Cat. No.: B1210532 Get Quote

Technical Support Center: Ethyl 2-
oxocyclopentanecarboxylate
This guide provides essential information for the safe handling and disposal of Ethyl 2-
oxocyclopentanecarboxylate, addressing common questions and concerns encountered by

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyl 2-oxocyclopentanecarboxylate?

A1: Ethyl 2-oxocyclopentanecarboxylate is classified as a combustible liquid[1][2][3]. It can

also cause skin and eye irritation[1][4]. Some sources suggest it may cause respiratory

irritation[1]. Vapors may be toxic, as is skin contact[5].

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, it is essential to wear appropriate PPE. This includes safety glasses with

side shields or chemical goggles, protective gloves, and a lab coat[6]. If there is a risk of

inhalation, a dust mask (type N95, US) or an ABEK (EN14387) respirator filter should be used.

Q3: What are the proper storage conditions for Ethyl 2-oxocyclopentanecarboxylate?
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A3: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated

area[3][6]. It should be kept away from incompatible materials such as strong oxidizing agents,

strong acids, strong bases, and strong reducing agents[2][6]. Keep away from heat, sparks,

open flames, and hot surfaces[2][3].

Q4: How should I handle a small spill of Ethyl 2-oxocyclopentanecarboxylate?

A4: For small spills, immediately clean up the material. Avoid breathing vapors and ensure no

contact with skin and eyes by using appropriate protective equipment[6][7]. Contain and absorb

the spill with an inert material such as sand, earth, or vermiculite. The absorbed material should

then be placed in a suitable, labeled container for waste disposal[6][7].

Q5: What is the procedure for a large spill?

A5: In the event of a large spill, which is considered a moderate hazard, the area should be

cleared of all personnel, and you should move upwind[6][7]. Alert emergency responders and

inform them of the location and nature of the hazard[6]. Wear a breathing apparatus and

protective gloves[6][7]. Prevent the spillage from entering drains or water courses. If it is safe to

do so, stop the leak. Contain the spill using sand, earth, or vermiculite. Collect any recoverable

product into labeled containers for recycling. The remaining product should be absorbed, and

the solid residues sealed in labeled drums for disposal[6][7].

Q6: How do I dispose of waste Ethyl 2-oxocyclopentanecarboxylate?

A6: All waste must be handled in accordance with local, state, and federal regulations[6]. If the

material is unused and uncontaminated, it may be possible to recycle it through filtration,

distillation, or other means[6]. For contaminated material, disposal in a chemical incinerator

equipped with an afterburner and scrubber system may be an option[3]. Always consult your

local and regional authorities for specific disposal requirements[3].
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Property Value

Molecular Formula C₈H₁₂O₃[1][5][8][9]

Molecular Weight 156.18 g/mol [1][5][9]

Appearance Clear colorless to light yellow liquid[1][8]

Boiling Point 102-104 °C at 11 mmHg[5]

Density 1.054 g/mL at 25 °C[5][6]

Flash Point 77 °C / 170.6 °F (closed cup)[2]

Solubility
Does not mix well with water[6]. Soluble in

organic solvents[8].

CAS Number 611-10-9[1][2][5][8][9]
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Workflow for Safe Handling and Disposal of Ethyl 2-oxocyclopentanecarboxylate
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Caption: Workflow for the safe handling and disposal of Ethyl 2-
oxocyclopentanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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